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Compound of Interest

Compound Name: Surenin

CAS No.: 73410-23-8

Cat. No.: B15441478

Get Quote

Disclaimer: The chemical "Surenin" was not found in safety and chemical databases. Based

on phonetic similarity, this guide provides information for "(-)-Securinine." It is crucial to verify

the identity of the chemical you are working with by checking the manufacturer's safety data

sheet (SDS).

(-)-Securinine is a plant-derived alkaloid that is harmful if swallowed, causes skin and serious

eye irritation, and may cause respiratory irritation.[1] Adherence to strict safety protocols is

essential to mitigate risks during handling and disposal.

Personal Protective Equipment (PPE)
When handling (-)-Securinine, the following personal protective equipment is mandatory to

prevent exposure.
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PPE Category Item Specification

Hand Protection Gloves

Chemical-resistant gloves. It is

recommended to wear two

pairs of gloves when

compounding, administering,

and disposing of the

substance.[2]

Eye Protection Safety Glasses/Goggles
Provide a barrier against

splashes and dust.

Body Protection Lab Coat/Gown

A disposable gown made of

lint-free, low-permeability fabric

with a solid front, long sleeves,

and tight-fitting cuffs is

recommended.[2]

Respiratory Protection Respirator

A NIOSH-certified respirator

should be used if there is a risk

of inhaling dust, especially

during spill cleanup.[3]

Handling Procedures
All handling of solid (-)-Securinine should be conducted in a well-ventilated area or a chemical

fume hood to minimize the formation and inhalation of dust.[1]

First Aid Measures:

If Swallowed: Immediately call a doctor.[4]

In Case of Skin Contact: Remove all contaminated clothing immediately and rinse the skin

with water/shower.

In Case of Eye Contact: Rinse the eyes cautiously with water for several minutes. Remove

contact lenses if present and easy to do, and continue rinsing. Seek medical attention if

irritation persists.[4]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.ashp.org/-/media/assets/policy-guidelines/docs/guidelines/handling-hazardous-drugs.ashx
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Securinine_A_Guide_for_Laboratory_Professionals.pdf
https://cdn.caymanchem.com/cdn/msds/24902m.pdf
https://cdn.caymanchem.com/cdn/msds/24902m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15441478?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


If Inhaled: Move the person to fresh air. Call a poison center or doctor if you feel unwell.

Disposal Plan
(-)-Securinine must be treated as hazardous waste. Disposal must be carried out in accordance

with all applicable federal, state, and local regulations. Under no circumstances should this

chemical or its solutions be poured down the sink.[1]

Solid Waste Disposal:

Collection: All solid waste contaminated with (-)-Securinine, including unused product,

contaminated gloves, and weighing papers, must be collected in a designated and clearly

labeled hazardous waste container.[1]

Labeling: The container must be sealed and labeled with "Hazardous Waste" and the

chemical name, "(-)-Securinine".[1]

Storage: Store the sealed waste container in a designated satellite accumulation area, away

from incompatible materials.[1]

Disposal: Arrange for pickup and disposal through your institution's Environmental Health &

Safety (EHS) office or a licensed hazardous waste contractor.[1]

Liquid Waste Disposal:

Collection: All solutions containing (-)-Securinine must be collected in a designated, sealed,

and compatible liquid hazardous waste container. Do not mix with other waste streams.[1]

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the

names and approximate percentages of all chemical components.[1]

Storage: Store the container in a secondary containment tray within a designated satellite

accumulation area.[1]

Disposal: Arrange for pickup by your institution's authorized hazardous waste service.[1]

Quantitative Data for (-)-Securinine
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Property Value

Molecular Formula C₁₃H₁₅NO₂

Molecular Weight 217.26 g/mol [1]

Appearance Yellow solid/crystals[1]

Melting Point 142-143 °C[1]

Solubility DMSO: ≥25mg/mL[1]

Storage Conditions -20°C Freezer[1]

Oral LD50 (mouse) 270 mg/kg[4]

Intraperitoneal LD50 (mouse) 31,800 µg/kg[4]

Subcutaneous LD50 (mouse) 20,420 µg/kg[4]

Intravenous LD50 (mouse) 6.23 mg/kg[4]

Intraperitoneal LD50 (rat) 41 mg/kg[4]

Intravenous LD50 (rat) 15.1 mg/kg[4]

Experimental Workflow: Handling and Disposal of
(-)-Securinine
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Caption: Workflow for the safe handling, disposal, and spill response for (-)-Securinine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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